N-(tert-butyl)-4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-tert-butyl-4-[[(2-oxoimidazolidine-1-carbonyl)amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C15H27N5O3/c1-15(2,3)18-14(23)19-7-4-11(5-8-19)10-17-13(22)20-9-6-16-12(20)21/h11H,4-10H2,1-3H3,(H,16,21)(H,17,22)(H,18,23)
• InChI Key: RKDAOSQTKVZXBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)CNC(=O)N2CCNC2=O
• Molecular Formula: C15H27N5O3
• Molecular Weight: 325.41 g/mol

Description

N-(tert-butyl)-4-((2-oxoimidazolidine-1-carboxamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C15H27N5O3 and its molecular weight is 325.413. The purity is usually 95%.
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Scientific Research Applications

Asymmetric Synthesis and Chiral Auxiliaries

• Efficient Asymmetric Synthesis : An efficient method for asymmetric synthesis of related compounds, serving as useful intermediates for the synthesis of nociceptin antagonists, has been developed. This synthesis approach includes diastereoselective reduction and efficient isomerization steps, applicable for large-scale operations to obtain enantiomerically pure compounds (H. Jona et al., 2009).

• Chiral Auxiliary Applications : The use of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate as a chiral auxiliary and as a chiral Aib building block in dipeptide synthesis demonstrates its value in producing enantiomerically pure compounds. This includes the preparation of key intermediates for pharmaceutical applications with high enantiomer ratios (A. Studer et al., 1995).

Kinetic Resolution and Stereoselective Synthesis

• Dynamic Kinetic Resolution : Research shows that utilizing 2-oxoimidazolidine-4-carboxylate as a chiral auxiliary in dynamic kinetic resolution allows for stereoselective carbon-carbon bond formation. This process is significant for creating biologically active compounds, including chiral α-alkyl succinic acid derivatives and β-amino acid derivatives (A. Kubo et al., 1997).

• Stereoselective Gabriel Reaction : A highly stereoselective Gabriel reaction using 2-oxoimidazolidine-4-carboxylate as a chiral auxiliary has been exploited for the synthesis of α-amino acids. This method showcases the auxiliary's potential in facilitating stereoselective transformations and the synthesis of important amino acid derivatives (A. Kubo et al., 1996).

Synthesis of Biologically Active Intermediates

• Synthesis of Antipsychotic Agents : Heterocyclic carboxamides, analogues of known antipsychotic compounds, have been synthesized and evaluated. These studies are crucial for the development of new therapeutic agents with potential antipsychotic properties, demonstrating the application of related chemical structures in drug discovery (M. H. Norman et al., 1996).